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Compound of Interest

Compound Name: (R)-JNJ-40418677
Cat. No.: B15615884
Get Quote
\ J

This guide provides an in-depth overview of the recommended procedures for the safe
handling and optimal storage of (R)-JNJ-40418677 powder, a potent y-secretase modulator
utilized in Alzheimer's disease research. The information is intended for researchers, scientists,
and professionals in drug development.

Compound Information

Property Value

aS-(2-methylpropyl)-4,4"-bis(trifluoromethyl)-
[1,1:3',1"-terphenyl]-5'-acetic acid[1]

Chemical Name

Molecular Formula C26H22F602[1]
Molecular Weight 480.4 g/mol [1]
CAS Number 1146594-87-7[1]
Appearance Crystalline solid[1]

Storage Conditions and Stability
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Proper storage is crucial to maintain the integrity and stability of (R)-JNJ-40418677. The
following conditions are recommended based on available data.

2.1. Solid Powder

Condition Temperature Duration
Long-term Storage -20°C[1] > 4 years[1]
o Room temperature (continental .
Shipping Not specified
US)[1]

2.2. Stock Solutions

For experimental use, stock solutions should be prepared and stored as follows to ensure

stability.
Storage Temperature Shelf Life
-80°C 6 months[2]
-20°C 1 month[2]

Note: For in vivo experiments, it is recommended to prepare fresh solutions on the day of use.
If precipitation occurs during the preparation of solutions, heating and/or sonication may be
used to aid dissolution[2].

Handling Procedures

While a specific Material Safety Data Sheet (MSDS) for (R)-JNJ-40418677 is not publicly
available, general laboratory best practices for handling chemical powders should be strictly

followed.
3.1. Personal Protective Equipment (PPE)

When handling (R)-JNJ-40418677 powder, appropriate PPE should be worn to minimize
exposure. This includes:
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o Safety glasses or goggles
o Laboratory coat

e Impermeable gloves

3.2. Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, to control potential
dust generation.

e For bulk processing operations, use of a respirator may be necessary to control exposure[3].
3.3. Spill Management

In the event of a spill:

Avoid generating dust[3].

Gently cover the spill with a damp cloth or use a filtered vacuum for cleanup of dry solids[3].

Clean the spill area thoroughly.

Place waste in a labeled, sealed container for proper disposal[3].

Experimental Protocols

Detailed experimental protocols for stability testing of (R)-JNJ-40418677 are not publicly
available. However, research studies involving this compound provide insights into its handling
in a laboratory setting.

4.1. Preparation for In Vivo Studies

For oral administration in mice, (R)-JNJ-40418677 has been administered via the diet[4][5]. In
these studies, brain tissue samples collected post-mortem were immediately frozen on dry ice
and stored at -80°C prior to analysis[4].

4.2. Preparation of Stock Solutions
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A common protocol for preparing a stock solution involves dissolving the powder in a suitable
solvent. Solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Ethanol
have been noted for their ability to dissolve the compound[1]. For example, a 10 mM stock
solution in DMSO is a common preparation[2].

Workflow for Handling and Storage

The following diagram illustrates the recommended workflow for receiving, handling, and
storing (R)-JNJ-40418677 powder and its solutions.
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Caption: Workflow for (R)-JNJ-40418677 Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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